Cas no 1805188-72-0 (5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol
• CAS No: 1805188-72-0
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4875722
• Update Time: 2025-05-26

5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol

• Inchi： 1S/C9H8F2N2O2/c1-15-9-7(8(10)11)6(4-14)5(2-12)3-13-9/h3,8,14H,4H2,1H3
• InChI Key： GDYBXNAFRXRPST-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C#N)C=1CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 0.6
• Topological Polar Surface Area: 66.1

Additional information on 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol

Comprehensive Overview of 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1805188-72-0)

5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1805188-72-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a cyano group, difluoromethyl group, and methoxy group, which contribute to its versatile reactivity and applications. Researchers are increasingly interested in this molecule due to its structural complexity and potential as a building block for drug discovery and crop protection agents.

The synthesis of 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps may include halogenation, nucleophilic substitution, and oxidation reactions. The presence of both electron-withdrawing (cyano and difluoromethyl) and electron-donating (methoxy) groups creates an interesting electronic profile that makes this compound valuable for structure-activity relationship (SAR) studies.

In recent years, there has been growing interest in fluorinated pyridine derivatives like 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The difluoromethyl group in particular has become a hot topic in medicinal chemistry, as it can serve as a bioisostere for various functional groups while improving the compound's pharmacokinetic properties.

From an applications perspective, this compound shows promise in several areas. In pharmaceutical research, it could be used as an intermediate for developing central nervous system (CNS) drugs, given the ability of pyridine derivatives to cross the blood-brain barrier. The cyano group offers opportunities for further derivatization through click chemistry or other transformations, making it valuable for combinatorial chemistry approaches.

The agrochemical industry has also shown interest in similar pyridine-based compounds for developing new pesticides and herbicides. The combination of fluorine atoms and methoxy groups in 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol may contribute to improved pest control efficacy and environmental profiles compared to traditional agrochemicals.

Quality control and characterization of 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to determine purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed for structural confirmation. The compound's stability under various conditions (pH, temperature, light exposure) is an important consideration for storage and handling.

Recent trends in chemical research emphasize the importance of sustainable synthesis methods for compounds like 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol. Researchers are exploring catalytic processes, green solvents, and atom-economical reactions to produce such molecules more efficiently and with reduced environmental impact. These approaches align with the growing demand for green chemistry in both academic and industrial settings.

The commercial availability of 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1805188-72-0) is currently limited to specialized chemical suppliers, reflecting its status as a research-grade compound. Pricing and packaging options typically cater to laboratory-scale needs, with custom synthesis services available for larger quantities. Researchers should verify the compound's specifications (purity, water content, etc.) before use in sensitive applications.

Looking forward, the development of novel pyridine derivatives like 5-Cyano-3-(difluoromethyl)-2-methoxypyridine-4-methanol is expected to continue growing, driven by advances in heterocyclic chemistry and increasing demand for specialized chemical intermediates. The compound's unique structural features position it as a valuable tool for addressing current challenges in medicinal chemistry and material science research.